4-{[3-(Methylsulfanyl)propyl]amino}pentan-1-ol
Description
4-{[3-(Methylsulfanyl)propyl]amino}pentan-1-ol is a multifunctional organic compound characterized by a pentan-1-ol backbone modified with a 3-(methylsulfanyl)propylamino substituent. Its structure includes three key functional groups: a primary hydroxyl (-OH), a secondary amine (-NH-), and a thioether (-S-CH₃). These groups confer unique physicochemical properties, such as enhanced polarity (due to -OH and -NH-) and lipophilicity (from the thioether). While specific data on this compound is absent in the provided evidence, its reactivity and applications can be inferred from analogs. Potential uses include pharmaceutical intermediates or ligands in coordination chemistry due to its chelating amine and hydroxyl moieties.
Properties
Molecular Formula |
C9H21NOS |
|---|---|
Molecular Weight |
191.34 g/mol |
IUPAC Name |
4-(3-methylsulfanylpropylamino)pentan-1-ol |
InChI |
InChI=1S/C9H21NOS/c1-9(5-3-7-11)10-6-4-8-12-2/h9-11H,3-8H2,1-2H3 |
InChI Key |
GKOSGFSZNTTYEW-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCCO)NCCCSC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-{[3-(Methylsulfanyl)propyl]amino}pentan-1-ol typically involves the reaction of 3-(methylsulfanyl)propylamine with a suitable pentan-1-ol derivative. The reaction is usually carried out under controlled conditions, such as in the presence of a catalyst or under specific temperature and pressure settings, to ensure the desired product is obtained with high yield and purity.
Industrial Production Methods
In an industrial setting, the production of 4-{[3-(Methylsulfanyl)propyl]amino}pentan-1-ol may involve large-scale chemical reactors and continuous flow processes. The use of advanced techniques such as distillation, crystallization, and chromatography ensures the efficient separation and purification of the compound.
Chemical Reactions Analysis
Types of Reactions
4-{[3-(Methylsulfanyl)propyl]amino}pentan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.
Reduction: The compound can be reduced to form different derivatives.
Substitution: The amino group can participate in substitution reactions with various electrophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or ketones, while substitution reactions can produce various substituted amines.
Scientific Research Applications
4-{[3-(Methylsulfanyl)propyl]amino}pentan-1-ol has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.
Industry: The compound can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-{[3-(Methylsulfanyl)propyl]amino}pentan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl and amino groups allow the compound to form hydrogen bonds and other interactions with biological molecules, influencing their activity and function.
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound’s properties are compared below with structurally related molecules from , focusing on boiling points, flash points, and autoignition temperatures. Note: Units in are unspecified, limiting direct interpretation; comparisons are qualitative.
Table 1: Physical Properties of Selected Compounds
| Compound | Boiling Point | Flash Point | Autoignition |
|---|---|---|---|
| 1-Pentanol (C₅H₁₁OH) | 300 | 1.2 | 10.0 |
| 3-Pentanol (C₅H₁₁OH) | 435 | 1.2 | 9.0 |
| Pentylamine (C₅H₁₁NH₂) | 22 | 2.2 | 22 |
| 4-{[3-(Methylsulfanyl)propyl]amino}pentan-1-ol | Inferred | Inferred | Inferred |
Comparison with Pentanols
- 1-Pentanol and 3-Pentanol: Both are monoalcohols with boiling points of 300 and 435 (units unknown). The target compound’s additional amine and thioether groups likely increase its boiling point compared to 1-pentanol due to stronger intermolecular forces (hydrogen bonding from -OH/-NH- and dipole-dipole interactions from -S-CH₃). However, steric hindrance from the bulky substituent may reduce volatility relative to 3-pentanol.
- Reactivity: Unlike simple pentanols, the target compound’s amine group enables nucleophilic reactions (e.g., alkylation) and salt formation, while the thioether can oxidize to sulfoxides/sulfones.
Comparison with Pentylamine
- Pentylamine: Exhibits a low boiling point (22) but higher flash point (2.2) and autoignition temperature (22) compared to pentanols. The target compound’s hydroxyl group would enhance hydrogen bonding, likely raising its boiling point above pentylamine. However, the thioether’s lipophilicity may reduce water solubility relative to pentylamine.
Thioether-Containing Analogs
- No direct thioether analogs are listed in . However, thioethers (e.g., dimethyl sulfide) generally exhibit lower boiling points than ethers but higher than alkanes. The methylsulfanyl group in the target compound may moderately increase flammability (lower flash point) compared to non-sulfur analogs, though this is offset by polar functional groups.
Key Inferences and Limitations
- Boiling Point: Expected to exceed 1-pentanol (300) due to hydrogen bonding but remain below 3-pentanol (435) due to steric effects.
- Flash Point: Likely between 1.2 (1-pentanol) and 2.2 (pentylamine), reflecting a balance between polarity and molecular weight.
- Autoignition: Potentially higher than 1-pentanol (10.0) due to amine-related thermal stability.
Limitations : The absence of the target compound in and unspecified units necessitate cautious extrapolation. Experimental validation is critical for precise comparisons.
Biological Activity
4-{[3-(Methylsulfanyl)propyl]amino}pentan-1-ol, a compound featuring a methylsulfanyl group, has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, including antimicrobial and cytotoxic properties, as well as structure-activity relationships (SAR) derived from various studies.
Chemical Structure
The compound can be structurally represented as follows:
This structure indicates the presence of a sulfanyl group which is crucial for its biological interactions.
Antimicrobial Properties
Research has shown that compounds similar to 4-{[3-(Methylsulfanyl)propyl]amino}pentan-1-ol exhibit significant antimicrobial activity. For instance, studies on related diamides demonstrated potent activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis. The minimum inhibitory concentrations (MICs) ranged from 0.070 to 35.8 μM, indicating a strong potential for this class of compounds against resistant bacterial strains .
Cytotoxic Effects
The cytotoxicity of related compounds has been assessed using human monocytic leukemia cell lines (THP-1). The IC50 values for these compounds varied considerably, with some showing cytotoxic effects at concentrations as low as 1.4 µM. The relationship between lipophilicity and cytotoxicity was also noted, suggesting that increased lipophilicity correlates with enhanced biological activity .
Structure-Activity Relationships (SAR)
The effectiveness of 4-{[3-(Methylsulfanyl)propyl]amino}pentan-1-ol appears to be influenced by the structural components surrounding the methylsulfanyl group. Modifications in the linker chains and functional groups have been shown to affect both antimicrobial and cytotoxic activities significantly. For example, the introduction of bulky or lipophilic substituents in the structure has been linked to improved activity against various pathogens .
Table 1: Antimicrobial Activity of Related Compounds
| Compound Name | MIC (μM) | Target Organism |
|---|---|---|
| Compound A | 0.070 | MRSA |
| Compound B | 4.66 | E. faecalis |
| Compound C | 18.7 | Mycobacterium tuberculosis |
| Compound D | >10 | THP-1 Cell Line |
Table 2: Cytotoxicity Data
| Compound Name | IC50 (µM) | Cell Line |
|---|---|---|
| Compound A | 1.4 | THP-1 |
| Compound B | >10 | THP-1 |
Case Studies
A notable study evaluated the efficacy of various derivatives of related compounds against resistant bacterial strains and cancer cell lines. The findings indicated that modifications in the chemical structure significantly impacted both the MIC values and IC50 concentrations observed in vitro.
Study Highlights:
- Efficacy Against MRSA : Compounds with specific structural modifications displayed higher efficacy against MRSA compared to standard antibiotics.
- Cytotoxicity Correlation : Increased lipophilicity was associated with lower IC50 values in THP-1 cells, suggesting a potential pathway for drug design focusing on enhancing this property.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
